Cas no 2172166-73-1 (5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2172166-73-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6269657
• PubChem ID: 165960786
• Update Time: 2025-05-20

5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• 2172166-73-1
• EN300-1563246
• 5-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid

• Inchi： 1S/C25H30N2O5/c1-2-27(16-8-7-13-24(29)30)23(28)14-15-26-25(31)32-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,2,7-8,13-17H2,1H3,(H,26,31)(H,29,30)
• InChI Key： AZIBPXCSEDJPHN-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Comprehensive Overview of 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2172166-73-1)

The compound 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2172166-73-1) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acid derivatives" or "CAS 2172166-73-1 applications" to understand its role in modern drug development and bioconjugation techniques.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s Fmoc group ensures selective deprotection during synthesis, a feature highly sought after in "peptide modification strategies" and "high-efficiency coupling reagents." Its compatibility with automated synthesizers further enhances its appeal, addressing common queries like "how to optimize Fmoc peptide synthesis" or "best practices for amide bond formation."

The chemical’s pentanoic acid backbone also contributes to its solubility in organic solvents, a critical factor for "non-polar peptide synthesis" workflows. Laboratories frequently explore "CAS 2172166-73-1 solubility data" or "storage conditions for Fmoc derivatives" to ensure stability. Notably, its N-ethyl substituent improves steric control, reducing side reactions—a topic often discussed in forums on "avoiding epimerization in peptides."

From an industrial perspective, this compound aligns with trends in "green chemistry" due to its recyclable byproducts and minimal waste generation. Searches for "sustainable peptide synthesis" or "Fmoc group alternatives" often reference its efficiency. Additionally, its role in "click chemistry" applications, such as bioconjugation for antibody-drug conjugates (ADCs), has garnered attention, particularly in oncology research.

In summary, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2172166-73-1) bridges gaps between academic research and industrial-scale peptide production. Its multifaceted applications—from "protecting group chemistry" to "biomaterial engineering"—make it a cornerstone in contemporary organic chemistry.